tin-122

Specification

• CAS No.: 14119-18-7
• Molecular Formula: Sn
• Molecular Weight: 121.903
• IUPAC Name: tin-122
• Standard InChI: InChI=1S/Sn/i1+3
• Standard InChI Key: ATJFFYVFTNAWJD-AKLPVKDBSA-N
• SMILES: [Sn]

Introduction

Physical Properties of Tin-122

Tin-122 possesses distinctive physical properties that define its behavior and potential applications. The following table presents a comprehensive overview of the physical characteristics of Tin-122:

Property	Value
Atomic Mass (Da)	121.903439
Natural Abundance (%)	4.63
Neutron Number (N)	72
Atomic Number (Z)	50
Mass Number (A)	122
Half-life	Stable
Spin	0
Melting Point (K)	505.08
Boiling Point (K)	2875
Specific Heat	0.227
Heat of Formation	301.2
Thermal Conductivity	66.8
Dipole Polarizability	53
Electron Affinity (kJ/mole)	1.11207
Electronegativity (Pauling scale)	1.96
Covalent Radius (pm)	145
VDW Radius (pm)	217
Lattice Constant	5.82
Crystal Structure	BCT (white) / FCC (grey)
Jmol color	#668080

The physical properties of Tin-122 are significant for understanding its behavior under various conditions. For instance, its melting point of 505.08 K and boiling point of 2875 K indicate a wide temperature range in which it remains in a solid state. This thermal stability makes Tin-122 valuable in applications requiring heat resistance and structural integrity at elevated temperatures.

The crystal structure of tin can exist in two forms: body-centered tetragonal (BCT) for white tin and face-centered cubic (FCC) for grey tin. This polymorphism is a distinctive feature that influences tin's physical properties and applications in various industrial contexts.

Chemical Properties of Tin-122

Tin-122, like other tin isotopes, exhibits the chemical properties characteristic of the element tin. As a member of Group 14 in the periodic table, tin demonstrates a balance of metallic and non-metallic properties that make it versatile in various chemical applications.

Tin is chemically reactive, combining directly with elements such as chlorine and oxygen. It can also displace hydrogen from dilute acids, showcasing its reactivity as a metal. The electronegativity of Tin-122 on the Pauling scale is 1.96, indicating a moderate tendency to attract electrons in chemical bonds.

In terms of electron configuration, tin is in the p-block of the periodic table, with valence electrons in the 5s and 5p orbitals. This configuration contributes to tin's ability to form compounds in both the +2 and +4 oxidation states, creating a diverse range of chemical compounds with unique properties and applications.

While isotopes of the same element generally exhibit identical chemical behavior, the mass differences between isotopes can subtly influence reaction rates and equilibrium constants through isotope effects. These effects, although often minor, can be significant in precise chemical studies and isotopic analysis techniques.

Isotopic Composition and Analysis

Tin is unique among elements for having ten stable isotopes, including Tin-122. This abundance of stable isotopes makes tin an especially interesting subject for isotopic analysis and research in various scientific disciplines.

The isotopic composition of tin can vary slightly depending on its source, although the variation in Tin-122/Tin ratios is typically minimal. Advanced analytical techniques such as multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) are employed to measure tin isotopic values with high precision. These measurements allow scientists to determine the origin, age, and processing history of tin-containing materials.

In scientific research, the isotopic composition of elements like tin provides valuable information about geological processes, archaeological artifacts, and environmental conditions. The stability of Tin-122 makes it a reliable marker in such analyses, contributing to our understanding of natural and anthropogenic processes involving tin.

Applications and Uses

Tin-122 serves several important functions in scientific research and practical applications:

• Production of Radionuclides: Tin-122 is primarily used in the production of Tin-123, a radionuclide employed in physical and chemical measurements. This application highlights the importance of stable isotopes as precursors for radioactive isotopes used in research and analysis.

• Nuclear Studies: Tin-122 has been utilized extensively in nuclear chemistry experiments, including irradiation with neutrons to produce radioactive isotopes for research purposes. These studies have contributed significantly to our understanding of nuclear reactions and isotope properties.

• Isotopic Analysis: As one of tin's stable isotopes, Tin-122 contributes to the isotopic signature used in analytical studies to trace the origin and history of tin-containing materials. This application is valuable in archaeology, geology, and environmental science.

In broader contexts, tin as an element is used in various applications due to its distinctive properties. It serves as a coating for steel cans due to its nontoxic and noncorrosive nature, as a component in solder (typically 33% Sn and 67% Pb), and as a constituent in bronze (20% Sn and 80% Cu) and pewter. Additionally, tin compounds like stannous fluoride (SnF2) are used in dental applications, including toothpaste formulations.

Nuclear Chemistry and Research

Tin-122 has been the subject of extensive research in nuclear chemistry, particularly in experiments involving neutron irradiation to produce radioactive isotopes. These studies have provided valuable insights into nuclear processes and the behavior of tin isotopes under various conditions.

According to research findings, scientists Lee and Pool have conducted experiments involving the irradiation of enriched Tin-122 with deuterons and neutrons. These experiments have contributed significantly to the field's understanding of nuclear reactions involving tin isotopes and the production of radioactive species for further study.

The irradiation of enriched isotopic preparations of stable tin isotopes, including Tin-122, by intense slow neutron sources has led to definite mass assignments for activities in tin between masses 112 and 125. This research has been instrumental in characterizing the nuclear behavior of tin isotopes and their radioactive products, enhancing our understanding of nuclear processes and isotope properties.

When Tin-122 is subjected to neutron irradiation, it can undergo nuclear reactions such as neutron capture (n,γ) to produce radioactive isotopes like Tin-123. The resulting isotopes and their decay characteristics have been studied using various techniques, including absorption measurements, magnetic lens spectrometry, and proportional and scintillation spectrometer measurements. These studies have provided detailed information about the nuclear properties of tin isotopes and their behavior under different conditions.